N-(2-fluorophenyl)-N'-[5-(3-methoxyphenyl)-1,3,4-thiadiazol-2-yl]urea

• IUPAC Name: 1-(2-fluorophenyl)-3-[5-(3-methoxyphenyl)-1,3,4-thiadiazol-2-yl]urea
• InChI: InChI=1S/C16H13FN4O2S/c1-23-11-6-4-5-10(9-11)14-20-21-16(24-14)19-15(22)18-13-8-3-2-7-12(13)17/h2-9H,1H3,(H2,18,19,21,22)
• InChI Key: QDZOZSICOFGYCT-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C2=NN=C(S2)NC(=O)NC3=CC=CC=C3F
• Molecular Formula: C16H13FN4O2S
• Molecular Weight: 344.4 g/mol

Description

Synthesis Analysis

The synthesis of related compounds often involves the reaction of specific amino derivatives with isocyanates or isothiocyanates under controlled conditions. For instance, one synthesis method described the reaction of 2-amino-5-(pyrid-4-yl)-1,3,4-thiadiazole with 2,6-difluorobenzoyl isocyanate, leading to the formation of a compound with excellent fungicidal activities (Song et al., 2008). Such methods highlight the importance of selecting appropriate starting materials and reaction conditions to achieve the desired chemical structures.

Molecular Structure Analysis

The molecular structure of these compounds is characterized using techniques like X-ray crystallography, NMR, MS, and IR. X-ray crystallographic analysis often reveals the planar nature of the urea scaffold within the molecules, attributed to intramolecular hydrogen bonding. These structures facilitate the formation of centrosymmetric dimers and intermolecular π-π stacking interactions, contributing to their stability and potential biological activities (Shi, 2011).

Chemical Reactions and Properties

The chemical reactivity of these compounds can be influenced by their functional groups and molecular architecture. For instance, the presence of fluorophenyl and methoxyphenyl groups may enhance interactions with biological targets, leading to notable fungicidal activities. The chemical properties are often explored through bioassays, revealing their potential as fungicides against various pathogens (Song et al., 2008).